5α-Cholesta-7,14-diene-3β,5,6α,20,25-pentol 3-(dihydrogen phosphate)
5α-Cholesta-7,14-diene-3β,5,6α,20,25-pentol 3-(dihydrogen phosphate)
Brand Name:
Vulcanchem
CAS No.:
117176-38-2
VCID:
VC0039205
InChI:
InChI=1S/C27H45O8P/c1-23(2,29)11-6-12-26(5,30)21-8-7-19-18-15-22(28)27(31)16-17(35-36(32,33)34)9-14-25(27,4)20(18)10-13-24(19,21)3/h7,15,17,20-22,28-31H,6,8-14,16H2,1-5H3,(H2,32,33,34)/t17-,20-,21-,22-,24-,25+,26-,27-/m0/s1
SMILES:
CC12CCC(CC1(C(C=C3C2CCC4(C3=CCC4C(C)(CCCC(C)(C)O)O)C)O)O)OP(=O)(O)O
Molecular Formula:
C27H45O8P
Molecular Weight:
528.623
5α-Cholesta-7,14-diene-3β,5,6α,20,25-pentol 3-(dihydrogen phosphate)
CAS No.: 117176-38-2
Main Products
VCID: VC0039205
Molecular Formula: C27H45O8P
Molecular Weight: 528.623
| CAS No. | 117176-38-2 |
|---|---|
| Product Name | 5α-Cholesta-7,14-diene-3β,5,6α,20,25-pentol 3-(dihydrogen phosphate) |
| Molecular Formula | C27H45O8P |
| Molecular Weight | 528.623 |
| IUPAC Name | [(3S,5R,6S,9S,10R,13R,17S)-17-[(2S)-2,6-dihydroxy-6-methylheptan-2-yl]-5,6-dihydroxy-10,13-dimethyl-1,2,3,4,6,9,11,12,16,17-decahydrocyclopenta[a]phenanthren-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C27H45O8P/c1-23(2,29)11-6-12-26(5,30)21-8-7-19-18-15-22(28)27(31)16-17(35-36(32,33)34)9-14-25(27,4)20(18)10-13-24(19,21)3/h7,15,17,20-22,28-31H,6,8-14,16H2,1-5H3,(H2,32,33,34)/t17-,20-,21-,22-,24-,25+,26-,27-/m0/s1 |
| Standard InChIKey | UBFMELJDOQTPRP-XWTZGSRKSA-N |
| SMILES | CC12CCC(CC1(C(C=C3C2CCC4(C3=CCC4C(C)(CCCC(C)(C)O)O)C)O)O)OP(=O)(O)O |
| Last Modified | Aug 20 2021 |
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